Cas no 1000540-93-1 (3-Chloro-5-fluoro-4-methoxyphenylacetonitrile)

• Product Name: 3-Chloro-5-fluoro-4-methoxyphenylacetonitrile
• CAS No: 1000540-93-1
• MF: C₉H₇ClFNO
• MW: 199.6094
• MDL: MFCD09832263
• CID: 4558445
• Update Time: 2025-05-23

3-Chloro-5-fluoro-4-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-FLUORO-4-METHOXYPHENYLACETONITRILE
• 2-(3-chloro-5-fluoro-4-methoxyphenyl)acetonitrile
• SBB092522
• 2-(3-chloro-5-fluoro-4-methoxyphenyl)ethanenitrile
• 3-Chloro-5-fluoro-4-methoxyphenylacetonitrile

• MDL： MFCD09832263
• Inchi： 1S/C9H7ClFNO/c1-13-9-7(10)4-6(2-3-12)5-8(9)11/h4-5H,2H2,1H3
• InChI Key： FQNCSDFMBYXPBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(CC#N)C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 33

Additional information on 3-Chloro-5-fluoro-4-methoxyphenylacetonitrile

3-Chloro-5-fluoro-4-methoxyphenylacetonitrile: Structural Features, Synthesis, and Emerging Applications in Medicinal Chemistry

3-Chloro-5-fluoro-4-methoxyphenylacetonitrile (CAS No. 1000540-93-1) represents a structurally complex aromatic nitrile derivative with a substituted phenyl ring system. This compound combines halogen (chlorine and fluorine) substituents with an electron-donating methoxy group, creating a unique electronic and steric profile that has garnered attention in modern drug discovery programs. The molecular framework of 3-chloro-5-fluoro-4-methoxyphenylacetonitrile consists of a benzene ring bearing three distinct functional groups at the meta, para, and ortho positions relative to the acetonitrile moiety. Such strategic substitution patterns enable precise tuning of physicochemical properties, making this compound particularly valuable as a building block for bioactive molecule development.

The synthesis of CAS No. 1000540-93-1 typically involves multi-step organic transformations starting from readily available aromatic precursors. Recent advances in cross-coupling methodologies have significantly improved the efficiency of such syntheses. For instance, palladium-catalyzed Ullmann-type reactions have been employed to introduce the chlorine atom at the meta position while maintaining regioselectivity during subsequent fluorination steps. The methoxy group is often introduced via nucleophilic aromatic substitution under controlled conditions to prevent unwanted side reactions that could compromise product purity.

In terms of physical properties, 3-chloro-5-fluoro-4-methoxyphenylacetonitrile exhibits moderate solubility in polar organic solvents such as DMSO and DMF, characteristics that align with its potential use as an intermediate in solution-phase syntheses. Its melting point range (reported between 68°C and 72°C) indicates crystalline stability under standard storage conditions. Spectroscopic analysis reveals distinct IR absorption bands corresponding to the nitrile group (around 2245 cm⁻¹) and aromatic C-H stretching vibrations, while NMR spectra display characteristic chemical shifts for all substituted positions on the benzene ring.

The electronic effects of halogen substituents in CAS No. 1000540-93-1 create an asymmetric distribution of electron density across the aromatic system. This feature is particularly significant in medicinal chemistry applications where subtle changes in molecular polarity can dramatically influence receptor binding affinity. The combination of electron-withdrawing chlorine and fluorine atoms with the electron-donating methoxy group generates a balanced dipole moment that may enhance interactions with biological targets through both hydrophobic and electrostatic forces.

Recent studies have highlighted the potential of 3-chloro-5-fluoro-4-methoxyphenylacetonitrile as a key intermediate in the development of novel kinase inhibitors. A 2023 publication in *Journal of Medicinal Chemistry* demonstrated that derivatives incorporating this scaffold exhibited improved selectivity profiles against CDK4/6 targets compared to traditional scaffolds. The nitrile functionality serves as an ideal handle for further derivatization through hydrolysis or alkylation reactions, enabling rapid optimization of pharmacokinetic properties during lead compound development.

In material science applications, researchers have explored the photophysical properties of compounds containing similar substitution patterns to those found in CAS No. 1000540-93-1. The conjugated system formed by the acetonitrile group and substituted benzene ring creates unique excited-state dynamics that could be harnessed for organic light-emitting diode (OLED) applications. Time-resolved fluorescence studies have shown that these compounds exhibit tunable emission wavelengths depending on solvent polarity, suggesting potential use in sensor technologies.

The synthetic versatility of CAS No. 1000540-93-1 has been further enhanced by recent developments in flow chemistry methodologies. Continuous flow reactors allow precise control over reaction parameters such as temperature gradients and residence times, leading to higher yields and reduced formation of byproducts during multi-step syntheses involving this compound. These advancements have made large-scale production more economically viable for pharmaceutical companies exploring new therapeutic avenues.

In environmental chemistry research, computational models predict that compounds with similar structural features to CAS No. 1000540-93-1 may exhibit favorable biodegradation profiles under aerobic conditions while maintaining sufficient stability during formulation processes required for pharmaceutical applications. These properties align well with current regulatory requirements emphasizing sustainable chemical practices across industrial sectors.

The crystal structure analysis published in *Acta Crystallographica* (2022) provides detailed insights into intermolecular interactions within solid-state arrangements of this compound. Hydrogen bonding patterns between adjacent molecules contribute to overall lattice stability while maintaining sufficient flexibility for dissolution processes critical during drug formulation stages.

Ongoing research continues to explore new applications for compounds containing the core structure found in CAS No. 1000540-93-1. Recent investigations into its potential role as a ligand precursor for transition metal complexes suggest possible applications in catalytic systems requiring well-defined coordination geometries around central metal ions.